Ethyl 2-(3-((4-fluorophenyl)sulfonyl)propanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[3-(4-fluorophenyl)sulfonylpropanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C20H22FNO5S2/c1-2-27-20(24)18-15-5-3-4-6-16(15)28-19(18)22-17(23)11-12-29(25,26)14-9-7-13(21)8-10-14/h7-10H,2-6,11-12H2,1H3,(H,22,23)
• InChI Key: NNGJRKLASFAMKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H22FNO5S2
• Molecular Weight: 439.5 g/mol

Description

This compound is a derivative of thiophene, which is a five-membered ring containing one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves condensation reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Scientific Research Applications

New Synthesis Approaches

• Interrupted Pummerer Reaction : A study by Kobayashi et al. (2009) describes a convenient synthesis of 3-arylbenzo[b]thiophenes utilizing an interrupted Pummerer reaction, showcasing a methodology that could be applicable for synthesizing related compounds (K. Kobayashi, Mai Horiuchi, S. Fukamachi, H. Konishi, 2009).

Antimicrobial and Antioxidant Studies

• Lignan Conjugates Synthesis : Raghavendra et al. (2016) synthesized ethyl 4-aryl-7-oxo-4,5,6,7-tetrahydrobenzo[b]thiophene-5-carboxylates and found them to have excellent antibacterial, antifungal, and profound antioxidant potential, indicating these compounds' utility in developing antimicrobial and antioxidant agents (K. Raghavendra, N. Renuka, Vivek H. Kameshwar, B. Srinivasan, K. Ajay Kumar, S. Shashikanth, 2016).

Anti-Rheumatic Potential

• Complex Synthesis and Evaluation : A study on the anti-rheumatic potential of certain ethyl 2- derivatives of tetrahydrobenzo[b]thiophene and their metal complexes indicated significant antioxidant, analgesic, and anti-rheumatic effects, showcasing their potential application in treating rheumatic diseases (Y. Sherif, N. Hosny, 2014).

Anticancer Activity

• Novel Heterocycles Synthesis : Abdel-Motaal et al. (2020) used ethyl 2- derivatives as building blocks for synthesizing new heterocycles, which displayed potent activity against colon HCT-116 human cancer cell lines, highlighting their potential in anticancer drug development (M. Abdel-Motaal, Asmaa L. Alanzy, M. Asem, 2020).

Synthesis for Dye Applications

• Azo Dyes Synthesis : Research by Sabnis and Rangnekar (1989) on synthesizing azo dyes from 2-aminothiophene derivatives suggests potential applications of related compounds in developing disperse dyes with good coloration and fastness properties on polyester (R. W. Sabnis, D. W. Rangnekar, 1989).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many thiophene derivatives exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.